Cas no 534-74-7 (D-Gluconic acid, 6-O-a-D-glucopyranosyl-)

D-Gluconic acid, 6-O-a-D-glucopyranosyl- structure
534-74-7 structure
Product Name:D-Gluconic acid, 6-O-a-D-glucopyranosyl-
CAS No:534-74-7
MF:C12H22O12
MW:358.295885562897
CID:369823
PubChem ID:6452832
Update Time:2025-04-19

D-Gluconic acid, 6-O-a-D-glucopyranosyl- Chemical and Physical Properties

Names and Identifiers

    • D-Gluconic acid, 6-O-a-D-glucopyranosyl-
    • (2R,3S,4R,5R)-2,3,4,5-tetrahydroxy-6-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-hexanoic acid
    • Isomaltohexonic acid
    • 6-O-alpha-D-Glucopyranosyl-D-gluconic acid
    • DTXSID701315451
    • Gluconic acid, 6-O-alpha-D-glucopyranosyl-, D-
    • (2R,3S,4R,5R)-2,3,4,5-tetrahydroxy-6-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyhexanoic acid
    • D-Gluconic acid, 4-O-beta-D-glucopyranosyl-
    • Isomaltonic acid
    • Isomaltohexaonic acid
    • 534-74-7
    • Isomaltobionic acid
    • Inchi: 1S/C12H22O12/c13-1-4-6(16)8(18)10(20)12(24-4)23-2-3(14)5(15)7(17)9(19)11(21)22/h3-10,12-20H,1-2H2,(H,21,22)/t3-,4-,5-,6-,7+,8+,9-,10-,12+/m1/s1
    • InChI Key: MUUBPEHTAPZMCA-NFXSTIHLSA-N
    • SMILES: O1[C@@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC[C@H]([C@H]([C@@H]([C@H](C(=O)O)O)O)O)O

Computed Properties

  • Exact Mass: 358.111126
  • Monoisotopic Mass: 358.111126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 9
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 8
  • Complexity: 406
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 218
  • XLogP3: -5

Experimental Properties

  • Density: 1.79
  • Boiling Point: 857.8°Cat760mmHg
  • Flash Point: 316.7°C
  • Refractive Index: 1.648
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